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Abstract

Ethyl butyrate, also known as ethyl butanoate, is an ester with significant applications across
the flavor, fragrance, and pharmaceutical industries. This document provides a comprehensive
technical overview of ethyl butyrate, detailing its chemical identity, molecular structure,
physicochemical properties, and synthesis protocols. Emphasis is placed on both traditional
chemical esterification and modern biocatalytic methods. Furthermore, a key biosynthetic
pathway for its production in engineered microorganisms is illustrated, highlighting its relevance
in industrial biotechnology.

Chemical Identity and Molecular Structure

Ethyl butyrate is the ester formed from the condensation of ethanol and butyric acid.[1][2] It is
recognized for its characteristic fruity aroma, often compared to that of pineapple.[1][2]

e CAS Number: 105-54-4[1][2][3][4][5]
e Molecular Formula: CeH1202[1][3][4][5][6]

o |[UPAC Name: Ethyl butanoate[1][4]
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e Synonyms: Butyric acid ethyl ester, Butyric ether, Ethyl n-butyrate[1][3][4]

Molecular Representations:
« SMILES:CCCC(=0)OCCI[1][7]

e INChI:InChI=1S/C6H1202/c1-3-5-6(7)8-4-2/h3-5H2,1-2H3[1][4][7]

« InChIKey:OBNCKNCVKJINDBV-UHFFFAOYSA-N[1][4]

Physicochemical Properties

A summary of key quantitative data for ethyl butyrate is presented below.

Property Value Source
Molecular Weight 116.16 g/mol [1][3][5][6]
Appearance Clear, colorless liquid [1]8]
Odor Fruity, pineapple-like [11[2]
Boiling Point 120-121 °C [51[9]
Melting Point -93.3°Ct0-100.8 °C [519]
Density 0.879 glcm3 at 20 °C [5]

Flash Point 26 °C (78 °F) [11[2]

Insoluble in water; Soluble in
Solubility ethanol, ether, propylene
glycol, and paraffin oil.[1][2][7]

Synthesis and Experimental Protocols

Ethyl butyrate can be produced through several methods, including chemical synthesis
(Fischer esterification) and enzymatic catalysis.

Chemical Synthesis: Acid-Catalyzed Esterification
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This method involves the reaction of butyric acid and ethanol with an acid catalyst, typically

sulfuric acid. The reaction is an equilibrium that is driven towards the product by removing the
water formed.[2][8]

Experimental Protocol:

Reactant Charging: A reaction kettle is charged with butyric acid and ethanol. A typical molar
ratio might be 3.0-5.0:1 (butyric acid:ethanol) for the initial bed material.[9]

Catalyst Addition: Concentrated sulfuric acid is added as the catalyst.[9]

Esterification and Dehydration: The mixture is heated. As the reaction proceeds, water is
formed. To drive the equilibrium, the ethyl butyrate and water are continuously removed as
a binary azeotrope by distillation.[3][9]

Separation: The distilled azeotrope is condensed and allowed to separate into two layers: an
upper organic layer (crude ethyl butyrate) and a lower aqueous layer. A portion of the
agueous layer may be returned to the reaction as a reflux to optimize the process.[9]

Purification: The crude ester is washed, typically with a basic solution to neutralize any
remaining acid catalyst, followed by water.[8]

Final Distillation: The washed ester is purified by fractional distillation, often under vacuum,
to yield high-purity ethyl butyrate.[8][9]

Enzymatic Synthesis: Lipase-Catalyzed Esterification

Enzymatic synthesis offers a greener alternative to chemical methods, avoiding harsh acid

catalysts and high temperatures. Lipases, such as those from Candida antarctica (CALA and
CALB), are commonly used.[10][11]

Experimental Protocol (Immobilized Lipase):

Enzyme Immobilization: Lipase B from Candida antarctica (CALB) is immobilized on a
support, such as hydrophobically modified dendritic fibrous nanosilica (DFNS-C8) or
magnetic nanoparticles (MNP).[10][11]
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e Reaction Setup: In a reaction vessel, butyric acid and ethanol are combined. The reaction
can be run solvent-free or in an organic solvent like n-heptane.[10][11] Optimal molar ratios
of butyric acid to ethanol are typically determined experimentally, with ratios from 1:1 to 1:3
being effective.[10][11]

o Catalysis: The immobilized lipase is added to the substrate mixture.

o Reaction Conditions: The reaction is maintained at a controlled temperature (e.g., 40-45 °C)
with constant stirring (e.g., 300 rpm) for a set duration (e.g., 4-6 hours).[10][11]

e Monitoring: The reaction progress is monitored by taking small aliquots at regular intervals
and analyzing the conversion to ethyl butyrate using gas chromatography (GC).[10]

e Product Recovery: Upon completion, the immobilized enzyme is separated from the reaction
mixture, often by simple filtration or magnetic separation if using MNPs.[11] This allows for
the easy reuse of the biocatalyst.[10]

« Purification: The resulting mixture is then purified, typically through distillation, to isolate the
ethyl butyrate.

Visualized Pathways and Workflows
Biosynthetic Pathway in Saccharomyces cerevisiae

Ethyl butyrate can be produced biologically in engineered yeast. The pathway involves the
conversion of acetyl-CoA to butyryl-CoA, which is then esterified with endogenous ethanol.[12]
[13] The introduction of an efficient alcohol acyltransferase (AAT) is crucial for the final step.[13]
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Caption: Biosynthesis of ethyl butyrate in engineered S. cerevisiae.

Experimental Workflow for Enzymatic Synthesis
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The general workflow for synthesizing ethyl butyrate using an immobilized lipase catalyst
involves reaction, separation, and analysis stages.

1. Substrates
(Butyric Acid + Ethanol)

2. Biocatalysis
(Immobilized Lipase, 40°C)

3. Catalyst Separation
(Filtration / Magnet)

N
4. Crude Product
7

5. Purification
(Distillation)
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Click to download full resolution via product page

Caption: General workflow for lipase-catalyzed ethyl butyrate synthesis.
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Applications in Research and Drug Development

While primarily known as a flavor and fragrance agent, ethyl butyrate serves several roles
relevant to scientific research and pharmaceuticals:

e Drug Delivery: It has been used in stimuli-responsive drug delivery systems. For example, its
enzymatic conversion to butyric acid by an esterase can induce a local pH drop, triggering
the release of a drug from a pH-sensitive carrier.[6]

e Pharmaceutical Formulation: As an efficient oil-phase solvent, ethyl butyrate can enhance
the solubility and sustained release of hydrophobic drugs.[10]

» Research Chemical: It serves as a precursor or reactant in the synthesis of more complex
molecules, such as in the preparation of pyrazole derivatives.[6]

o Metabolite Research: Ethyl butyrate is a naturally occurring plant metabolite and is studied
in the context of food science and metabolomics.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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